Cas no 1805453-29-5 (2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-5-carboxaldehyde
• CAS No: 1805453-29-5
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4888490
• Update Time: 2025-10-28

2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-5-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-4-2-5(3-12)8(13)11-6(4)7(9)10/h2-3,7H,1H3,(H,11,13)
• InChI Key： PDBVQPSIODKZPS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C(C=O)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-5-carboxaldehyde

Recent Advances in the Study of 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-5-carboxaldehyde (CAS: 1805453-29-5)

The compound 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-5-carboxaldehyde (CAS: 1805453-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its difluoromethyl and hydroxyl substituents, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. The unique electronic and steric properties conferred by the difluoromethyl group make this compound a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-5-carboxaldehyde as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that the compound's aldehyde functionality allows for efficient derivatization, enabling the introduction of diverse pharmacophores. The resulting inhibitors exhibited potent activity against a range of kinases implicated in cancer and inflammatory diseases. Notably, the difluoromethyl group was found to enhance metabolic stability, addressing a common challenge in kinase inhibitor development.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, which investigated the antimicrobial properties of derivatives derived from 1805453-29-5. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The findings revealed that certain derivatives displayed broad-spectrum activity, with minimal cytotoxicity to mammalian cells. Mechanistic studies suggested that these compounds interfere with bacterial cell wall biosynthesis, highlighting their potential as novel antibiotics.

The synthetic accessibility of 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-5-carboxaldehyde has also been a focus of recent research. A 2023 Organic Process Research & Development article detailed an optimized large-scale synthesis route, achieving high yields and purity. This development is particularly relevant for industrial applications, as it ensures a reliable supply of the compound for further pharmaceutical development. The authors emphasized the importance of green chemistry principles in the process, minimizing waste and hazardous reagents.

Looking ahead, the versatility of 1805453-29-5 continues to inspire new research directions. Current investigations are exploring its use in covalent inhibitor design, where the aldehyde group can form reversible bonds with target proteins. Additionally, computational studies are underway to predict novel bioactivities and optimize the compound's physicochemical properties. These efforts underscore the growing importance of this chemical scaffold in addressing unmet medical needs.

In conclusion, recent studies on 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine-5-carboxaldehyde have demonstrated its multifaceted potential in drug discovery and development. Its unique structural features, combined with promising biological activities, position it as a valuable tool for medicinal chemists. As research progresses, this compound is likely to play an increasingly prominent role in the design of next-generation therapeutics.